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Compound of Interest
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Cat. No.: B1584537

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyl itaconate (DBI) is an unsaturated diester of itaconic acid that is gaining prominence in
various industrial applications, including the synthesis of polymers, resins, and plasticizers.[1]
[2] As its use becomes more widespread in research and development, a thorough
understanding of its health and safety profile is paramount for professionals handling this
chemical. This technical guide provides a comprehensive overview of the known health and
safety considerations for dibutyl itaconate, compiled from available safety data sheets,
toxicological databases, and information on structurally related compounds. Due to a notable
lack of extensive toxicological studies specifically on dibutyl itaconate, this guide also
incorporates information on standardized testing protocols and the toxicology of similar
chemical structures to offer a broader perspective on potential hazards.

Physicochemical Properties of Dibutyl Itaconate

A clear understanding of the physicochemical properties of a substance is the foundation of a
robust safety assessment. These properties influence its behavior in the environment and
within biological systems.
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Property Value Reference
Chemical Formula C13H2204 [3]
Molecular Weight 242.31 g/mol [4]
CAS Number 2155-60-4 [3]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 284 °C (literature) [4]
Density 0.985 g/mL at 25 °C (literature)  [4]
Flash Point >110 °C (>230 °F) [1]

Refractive Index

n20/D 1.444 (literature)

[4]

Solubility

Soluble in organic solvents like
ethanol and acetone; limited

solubility in water.

[2]

Hazard Identification and Classification

Based on aggregated data from multiple sources, dibutyl itaconate is not consistently

classified as a hazardous substance.[5] However, a minority of notifications to the ECHA C&L

Inventory have associated it with the following hazards:

o H319: Causes serious eye irritation.

e H413: May cause long lasting harmful effects to aquatic life.[5]

It is important to note that the majority of suppliers do not classify the substance as hazardous.

[5] This discrepancy highlights the need for more definitive toxicological testing. Many safety

data sheets explicitly state that the toxicological properties of dibutyl itaconate have not been

thoroughly investigated.

Toxicological Data

Direct and quantitative toxicological data for dibutyl itaconate is scarce in publicly available

literature. The following table summarizes the available information.
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Endpoint Result Species Reference

Acute Oral Toxicity No data available -

Acute Dermal Toxicity No data available -

Skin

Corrosion/Irritation

No data available -

Potential for serious
Serious Eye eye irritation (GHS 5]

Damage/Irritation H319 in some

classifications)

Respiratory or Skin .
o No data available -
Sensitization

Germ Cell
Mutagenicity

No data available -

Carcinogenicity No data available -

Reproductive Toxicity No data available -

Specific Target Organ
Toxicity (Single No data available -

Exposure)

Specific Target Organ
Toxicity (Repeated No data available -

Exposure)

Aspiration Hazard No data available -

Insights from Structurally Similar Compounds

In the absence of specific data for dibutyl itaconate, examining the toxicology of structurally
related compounds can provide valuable insights into potential hazards.

e |taconic Acid (Parent Compound): The parent dicarboxylic acid, itaconic acid, has a reported
oral LD50 of 2969 mg/kg in rats, indicating moderate acute toxicity. It is also listed as causing
serious eye damage.
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» Dibutyl Phthalate (DBP): DBP, another dibutyl diester, has been extensively studied and is
recognized as a reproductive and developmental toxicant in animal models.[6] Effects
observed include reduced fertility, atrophic changes in male gonads, and skeletal
malformations in fetuses. While these findings are for a different chemical, they underscore
the potential for reproductive toxicity in this class of compounds.

» Dibutyl Adipate: This diester has been found to be not toxic in acute oral or dermal animal
studies and is not a skin sensitizer. However, at high doses administered via intraperitoneal
injection, an increase in fetal gross abnormalities was observed in rats.

Handling and Safety Precautions

Given the limited toxicological data, a cautious approach is warranted when handling dibutyl
itaconate. The following recommendations are based on general principles of laboratory safety
and information from various safety data sheets.

Engineering Controls

» Work in a well-ventilated area. Use of a chemical fume hood is recommended, especially
when heating the substance or creating aerosols.

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Wear chemically resistant gloves (e.qg., nitrile, neoprene).

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

Hygiene Measures

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in areas where the chemical is handled.
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Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place.
» Keep away from incompatible materials such as strong oxidizing agents.
Emergency Procedures

First Aid Measures

e Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
o Unsuitable Extinguishing Media: A water jet may scatter the material and spread the fire.

e Specific Hazards: Hazardous decomposition products may include carbon monoxide and
carbon dioxide.

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment.
e Environmental Precautions: Prevent entry into drains and waterways.

¢ Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.
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Experimental Protocols for Toxicological
Assessment

For a comprehensive safety assessment of dibutyl itaconate, a battery of toxicological tests
would be necessary. The following are standardized protocols from the Organisation for
Economic Co-operation and Development (OECD) that are widely accepted for regulatory
purposes.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)

This method is used to estimate the acute oral toxicity of a substance.[7][8]

e Principle: A stepwise procedure is used with a limited number of animals (typically rats) per
step. The outcome of each step determines the dose for the next step. The method aims to
classify the substance into a GHS category based on the observed mortality.

e Procedure:

o Animals are fasted prior to dosing.

[e]

The substance is administered orally by gavage.

(¢]

A starting dose of 300 mg/kg is typically used.

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

[¢]

Depending on the outcome (mortality or no mortality), the dose is increased or decreased

o

for the next group of animals.

o Endpoint: The test allows for the classification of the substance into one of the GHS acute
toxicity categories.

Acute Dermal Toxicity (OECD Guideline 402)

This guideline describes a procedure for assessing the acute toxic effects of a substance
applied to the skin.[9][10][11][12][13]
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e Principle: The substance is applied to a shaved area of the skin of the test animal (typically
rats or rabbits) for a 24-hour period.[9]

e Procedure:
o Alimit test at 2000 mg/kg body weight is often performed first.
o The test substance is held in contact with the skin with a porous gauze dressing.
o Animals are observed for signs of toxicity and mortality for 14 days.

e Endpoint: The LD50 (the dose estimated to cause mortality in 50% of the animals) can be
determined, and the substance is classified according to GHS criteria.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.[14][15][16]
[17][18]

o Principle: The substance is applied to a small area of the skin of a single animal (typically an
albino rabbit) for a defined period.

e Procedure:
o A 0.5 mL (liquid) or 0.5 g (solid) dose is applied to a 6 cm? area of shaved skin.
o The exposure duration is typically 4 hours.

o Skin reactions (erythema and edema) are scored at 1, 24, 48, and 72 hours after patch

removal.

o Endpoint: The substance is classified as corrosive, irritant, or non-irritant based on the
severity and reversibility of the skin reactions.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This guideline is used to assess the potential of a substance to cause eye irritation or damage.
[19][20][21][22][23]
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e Principle: The test substance is instilled into the conjunctival sac of one eye of an animal
(typically an albino rabbit). The untreated eye serves as a control.[20]

e Procedure:
o Asingle dose (0.1 mL of liquid or 0.1 g of solid) is applied.

o The eyes are examined and scored for ocular reactions (corneal opacity, iritis, conjunctival
redness, and chemosis) at 1, 24, 48, and 72 hours after instillation.

o Endpoint: The substance is classified based on the severity and reversibility of the ocular
lesions.

In Vitro / In Silico Assessment

Physicochemical Properties
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A tiered testing strategy for assessing chemical toxicity.

Potential Sighaling and Metabolic Pathways

While no specific studies have elucidated the metabolic fate of dibutyl itaconate in mammals,
a plausible pathway can be proposed based on the known metabolism of diesters and itaconic
acid.

Proposed Metabolic Pathway

It is anticipated that dibutyl itaconate undergoes hydrolysis by carboxylesterases, which are
abundant in the liver and other tissues, to form monobutyl itaconate and butanol.[3][24] Further
hydrolysis would yield itaconic acid and another molecule of butanol.

Itaconic acid can then enter endogenous metabolic pathways. It is a known product of the
tricarboxylic acid (TCA) cycle in activated macrophages.[25][26][27][28][29] Itaconic acid can
be converted to itaconyl-CoA, which can then be further metabolized. The released butanol
would be oxidized to butyraldehyde and then to butyric acid, which can enter fatty acid

metabolism.

Endogenous Metabolism
(e.g., TCA Cycle, Fatty Acid Oxidation)

Alcohol D se Aldehyde D
utanol

Dibutyl Itaconate

Click to download full resolution via product page
Proposed metabolic pathway for dibutyl itaconate.

Conclusion

Dibutyl itaconate is a chemical with a growing range of applications. While it is generally
considered to have low toxicity, there is a significant lack of comprehensive toxicological data.
The potential for eye irritation has been noted in some classifications. In the absence of
specific data, a cautious approach to handling is essential, utilizing appropriate engineering
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controls and personal protective equipment. Further research following standardized protocols,
such as those outlined by the OECD, is necessary to fully characterize the health and safety
profile of dibutyl itaconate. Professionals in research and drug development should remain
vigilant and consult updated safety information as it becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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